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Compound of Interest

Compound Name: Methyl isoquinoline-7-carboxylate
CAS No.: 178262-31-2
Cat. No.: B065334
Get Quote
. J

Technical Guide: Methyl Isoquinoline-7-
Carboxylate
A Versatile Scaffold for Kinase Inhibitor and

Oncological Drug Design[1]
Executive Summary

Methyl isoquinoline-7-carboxylate (CAS: 178262-31-2) is a critical heterocyclic building block
in modern drug discovery.[1] Unlike its more common C1- or C3-substituted counterparts, the
C7-substituted isoquinoline scaffold offers a unique vector for extending molecular interactions
into specific protein binding pockets, particularly within the ATP-binding sites of kinases (e.g.,
ROCK, PKA) and the allosteric sites of epigenetic modulators (e.g., WDR5). This guide
provides a rigorous analysis of its synthesis, reactivity profile, and application in high-value
pharmaceutical intermediates.
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Part 1: Chemical Identity & Physicochemical Profile[1][2]

[3)[4][5]
Property Specification
IUPAC Name Methyl isoquinoline-7-carboxylate
CAS Number 178262-31-2
Molecular Formula C11HaNO:2
Molecular Weight 187.20 g/mol
Appearance White to off-white crystalline solid
Melting Point 100-102 °C
. Soluble in DCM, MeOH, DMSO; sparingly
Solubility ]
soluble in water
pKa (Predicted) ~4.4 (Pyridyl nitrogen)

Structural Insight: The molecule features a fused benzene and pyridine ring system
(isoquinoline).[2] The ester functionality at the C7 position is electronically coupled to the
aromatic system but is sufficiently distal from the basic nitrogen to allow for independent
functionalization. The C7 position is strategically important because it often points towards the
solvent-exposed region in kinase active sites, allowing for the attachment of solubilizing groups
without disrupting the hinge-binding motif of the isoquinoline core.

Part 2: Validated Synthetic Protocols

The most robust, field-proven method for synthesizing Methyl isoquinoline-7-carboxylate is
Palladium-Catalyzed Carbonylation.[1] While classical condensation methods (e.g., Pomeranz-
Fritsch) can construct the ring, they often suffer from regioselectivity issues regarding the 7-
position. The carbonylation route ensures regiospecificity by starting from the commercially
available 7-bromoisoquinoline.[1]

Protocol A: Palladium-Catalyzed Alkoxycarbonylation

Source Grounding: W0O2021013978A1 (Radiopharmaceuticals) & General Heck Carbonylation
Standards.[1]
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Reaction Logic: This reaction utilizes a Pd(Il) precatalyst that undergoes reduction to Pd(0) in

situ. The Pd(0) inserts into the C-Br bond (oxidative addition), coordinates CO, and undergoes

nucleophilic attack by methanol to form the ester.

Materials:

Substrate: 7-Bromoisoquinoline (1.0 eq)

Catalyst: Pd(dppf)Clz (10 mol%) [1,1'-Bis(diphenylphosphino)ferrocene][1]
Base: Triethylamine (EtsN) (2.0 eq)[1]

Solvent: Anhydrous Methanol (0.2 M concentration)

Reagent: Carbon Monoxide (CO) gas[1]

Step-by-Step Workflow:

Setup: Charge a high-pressure stainless steel autoclave (Parr reactor) with 7-
bromoisoquinoline, Pd(dppf)Clz, and anhydrous methanol.

Activation: Add triethylamine. The base is critical to neutralize the HBr generated during the
catalytic cycle.

Pressurization: Purge the vessel with N2 (3x) to remove oxygen, then pressurize with CO to
50 psi (3.5 bar). Safety Note: CO is highly toxic; perform in a well-ventilated fume hood with
CO detectors.[1]

Reaction: Heat the mixture to 70°C with vigorous stirring (800 rpm) for 16 hours.

Workup: Cool to room temperature and vent the CO carefully. Filter the mixture through a
pad of Celite to remove palladium black.

Purification: Concentrate the filtrate under reduced pressure. Purify the residue via flash
column chromatography (SiOz; Gradient: 0—40% Ethyl Acetate in Hexanes).

Yield: Expect 85-95% yield of a white solid.
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Visualization of Synthetic Logic

The following diagram illustrates the retrosynthetic logic and the forward carbonylation
pathway.

Pd(dppf)CI2 +
7-Bromoisoquinoline MeOH Pd-Complex psi - p Methyl isoquinoline-7-carboxylate
(Commercially Available) (Oxidative Addition) (Target)

Click to download full resolution via product page

Caption: Pd-catalyzed carbonylation mechanism ensuring regiospecific installation of the C7-
ester.

Part 3: Reactivity & Functionalization[1][4][8]

Once synthesized, Methyl isoquinoline-7-carboxylate serves as a divergent intermediate.[1]
The ester can be manipulated, or the ring can be further substituted.[3]

1. Electrophilic Aromatic Substitution (Bromination)

To access more complex scaffolds (e.g., for WDR5 inhibitors), one often needs to functionalize
the C4 position.

e Reagents: N-Bromosuccinimide (NBS), H2SO4 or AcOH.
» Conditions: 60-100°C.

o Outcome: Bromination occurs preferentially at the C4 position of the isoquinoline ring due to
the electronic directing effects of the nitrogen atom (deactivating positions 1 and 3) and the
fused ring system.

o Application: The resulting 4-bromo-7-ester allows for cross-coupling (Suzuki/Sonogashira) at
C4 while retaining the C7 ester for later amidation.[1]

2. Ester Manipulation

e Hydrolysis: LIOH/THF/H20 - Isoquinoline-7-carboxylic acid.[1] (Precursor for amide
coupling).
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e Reduction: LiAlH4 or LiBH4 — (Isoquinolin-7-yl)methanol. (Precursor for benzylic ethers or
amines).

e Hydrazinolysis: Hydrazine hydrate/EtOH — Acyl hydrazide. (Precursor for ROCK inhibitor
pharmacophores).[4]

Methyl isoquinoline-7-carboxylate

LiOH, THE/H20 /LiAlH4 or LiBH4\ NBS, H2SO4 N2H4-H20
Hydrolysis Reduction lectrophilic Sub. Nucleophilic Acyl Sub.

Isoquinoline-7-carboxylic acid (Isoquinolin-7-ylymethanol Methyl 4-bromoisoquinoline- Isoquinoline-7-carbohydrazide
(Amide Coupling Precursor) (Linker Synthesis) 7-carboxylate (Kinase Inhibitor Motif)

Click to download full resolution via product page

Caption: Divergent synthesis pathways from the C7-ester scaffold.

Part 4: Medicinal Chemistry Applications[1][4][8][9][10]
[11][12]
1. ROCK (Rho-associated Protein Kinase) Inhibitors

The isoquinoline core is the pharmacophore of Fasudil, a clinically approved ROCK inhibitor.[4]
[3] Fasudil binds to the ATP pocket via the isoquinoline nitrogen (H-bond acceptor) and the C1-
hydrogen (H-bond donor to the hinge region).[1]

* Role of C7-Carboxylate: Researchers utilize the C7 position to attach "tail* moieties that
extend out of the ATP pocket. Converting the methyl ester to an N-sulfonylhydrazone or an
amide creates derivatives with improved potency and isoform selectivity (ROCK1 vs.
ROCK?2) compared to Fasudil.[1]

e Mechanism: The C7-substituent can engage residues in the solvent-exposed front pocket,
modulating solubility and pharmacokinetic properties.[1]

2. WDRS5 and Hippo Pathway Inhibitors

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6060383/
https://www.benchchem.com/product/b065334/docs?utm_src=pdf-body-img#a-basic-introduction-to-methyl-isoquinoline-7-carboxylate
https://pmc.ncbi.nlm.nih.gov/articles/PMC6060383/
https://www.researchgate.net/figure/Pharmacological-ROCK-inhibitors-The-isoquinoline-derivatives-fasudil-a-its-active_fig2_324207982
https://www.chemsynthesis.com/base/chemical-structure-2551.html
https://www.chemsynthesis.com/base/chemical-structure-2551.html
https://www.chemsynthesis.com/base/chemical-structure-2551.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065334?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Recent patent literature (e.g., W02021026672) highlights the use of this scaffold in degrading
or inhibiting WDR5 (WD Repeat Domain 5), a protein involved in chromatin regulation.

o Strategy: The isoquinoline ring serves as a rigid linker. The C7-ester is often hydrolyzed and
coupled to piperazine or spirocyclic amines to generate high-affinity ligands that disrupt
protein-protein interactions.[1]

Part 5: Analytical Characterization[1][3]

To validate the integrity of Methyl isoquinoline-7-carboxylate, the following analytical
signatures should be observed.

1. 'H NMR (400 MHz, CDCIs) - Predicted/Typical:

0 9.30 (s, 1H): H1 proton (Most deshielded, adjacent to Nitrogen).

0 8.70 (s, 1H): H8 proton (Deshielded by adjacent C7-carbonyl).[1]

0 8.60 (d, 1H): H3 proton.

0 8.00 (d, 1H): H6 proton.

0 7.90 (d, 1H): H5 proton.

0 7.70 (d, 1H): H4 proton.

0 4.00 (s, 3H): O-CHs (Methyl ester singlet).[1]

2. LC-MS:

lonization: ESI (+)

Observed Mass: [M+H]* = 188.07 m/z.

References

» Synthesis via Carbonylation

o Title: Targeted radiopharmaceuticals for the diagnosis and treatment of prost
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o Source: WO2021013978A1 (Page 38, Example 1).
o URL:[1]
¢ Application in WDRS5 Inhibitors

o Title: Heterocyclic WDRS inhibitors as anti-cancer compounds.
o Source: WO2021026672A1.

o URL:[1]
e ROCK Inhibitor Design

o Title: Synthesis and pharmacological evaluation of novel isoquinoline N-
sulphonylhydrazones designed as ROCK inhibitors.
o Source:Scientific Reports / PubMed Central.

o URL:[Link]
+ Hippo Pathway (YAP/TAZ)
o Title: Bicyclic compounds (YAP/TAZ Inhibitors).[5][6]

o Source: US P

o URL:[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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